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Compound of Interest

Compound Name: C10 Ceramide

Cat. No.: B022337 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized compounds like C10 Ceramide. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment. By offering clear, procedural guidance,

we aim to be your preferred source for laboratory safety and chemical handling information,

building a foundation of trust that extends beyond the products themselves.

C10 Ceramide (N-decanoyl-D-erythro-sphingosine), a bioactive sphingolipid, is utilized in

research to investigate cellular processes. While specific toxicological data for C10 Ceramide
is not extensively available, it is crucial to handle it with care, adhering to the safety protocols

for similar chemical compounds.

Essential Safety and Handling Information
Proper handling of C10 Ceramide begins with a thorough understanding of its properties and

the necessary precautions. The following table summarizes key information for its safe use.
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Parameter Information Source

Chemical Name
N-decanoyl-D-erythro-

sphingosine
[1][2]

CAS Number 111122-57-7 [1][2]

Molecular Formula C₂₈H₅₅NO₃ [2]

Appearance Solid powder [2]

Storage Temperature -20°C [2]

Hazard Classification

Not classified as hazardous

according to GHS, but full

toxicological properties have

not been investigated. Handle

as a potentially hazardous

chemical.

[1][3]

Personal Protective Equipment (PPE)
The consistent and correct use of Personal Protective Equipment is the primary defense

against potential exposure to C10 Ceramide. The following PPE is mandatory when handling

this compound:
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PPE Category Equipment Rationale

Eye Protection
Chemical safety glasses with

side shields or goggles.

Protects eyes from dust

particles and potential

splashes.

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile or

neoprene).

Prevents skin contact. Gloves

should be inspected before

each use.

Skin and Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved respirator

with a particulate filter.

Recommended when working

with the powdered form for

extended periods or in poorly

ventilated areas to prevent

inhalation.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict handling protocol is essential for maintaining the integrity of the

compound and ensuring the safety of laboratory personnel.

Preparation:

Ensure the work area, such as a chemical fume hood or a designated benchtop, is clean

and uncluttered.

Confirm that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment, including spatulas, weighing paper, and appropriate

solvent-dispensing tools.

Weighing:

If weighing the solid form of C10 Ceramide, perform this task within a chemical fume hood

or a ventilated balance enclosure to minimize the risk of inhaling dust particles.[4]
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Dissolving:

When preparing solutions, add the solvent to the C10 Ceramide powder slowly to avoid

splashing.

If sonication is required to dissolve the ceramide, ensure the container is properly sealed.

Aliquoting:

For frequent use, it is advisable to aliquot the stock solution into smaller, single-use vials.

This practice helps to avoid repeated freeze-thaw cycles which can degrade the

compound.

Spill Management:

In the event of a spill, immediately secure the area.

For a small solid spill, carefully sweep it up, avoiding the generation of dust, and place it in

a sealed, labeled container for disposal.[4]

For a liquid spill, absorb it with an inert material (e.g., vermiculite, sand) and transfer it to a

sealed, labeled container for disposal.[4]

Clean the spill area with a suitable solvent.

Disposal Plan: Ensuring Environmental Responsibility
Proper disposal of C10 Ceramide and its associated waste is a critical component of laboratory

safety and environmental stewardship.

Waste Segregation:

Solid Waste: Collect all solid C10 Ceramide waste, including contaminated consumables

like pipette tips and microfuge tubes, in a designated and clearly labeled hazardous waste

container.[5]

Liquid Waste: Solutions containing C10 Ceramide should be collected in a separate, leak-

proof, and clearly labeled hazardous waste container. Do not mix with other incompatible
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waste streams.[5]

Storage of Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area,

away from general laboratory traffic.[5]

Disposal Procedure:

Do NOT dispose of C10 Ceramide down the drain, as this can contaminate waterways

and is a violation of regulations for most chemical waste.[5]

Do NOT dispose of C10 Ceramide in the regular trash.

Arrange for the pickup of full or outdated waste containers through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.[5]

Documentation:

Maintain meticulous records of the waste generated, including the chemical name,

quantity, and date of disposal, in accordance with institutional and regulatory

requirements.[5]

Visualizing the Workflow for Safe Handling of C10
Ceramide
To further clarify the procedural steps for safely handling C10 Ceramide, the following diagram

illustrates the complete workflow from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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